Cas no 223563-96-0 ((-)-Menthyl Stearate)

• Product Name: (-)-Menthyl Stearate
• CAS No: 223563-96-0
• MF: C₂₈H₅₄O₂
• MW: 422.727169513702
• CID: 5194279
• Update Time: 2025-10-31

(-)-Menthyl Stearate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• (-)-Menthyl Stearate

• Inchi： 1S/C28H54O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-28(29)30-27-23-25(4)21-22-26(27)24(2)3/h24-27H,5-23H2,1-4H3/t25-,26+,27-/m1/s1
• InChI Key： UFFYOHVNDSTCTL-KWXIBIRDSA-N
• SMILES： C(O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)(=O)CCCCCCCCCCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (-)-Menthyl Stearate

Chemical Profile of (-)-Menthyl Stearate (CAS No. 223563-96-0): A Versatile Compound in Chemical and Biomedical Applications

In the dynamic landscape of chemical research and pharmaceutical innovation, (-)-Menthyl Stearate (CAS No. 223563-96-0) emerges as a compound of significant interest due to its unique structural properties and diverse functional applications. This ester derivative, formed via the condensation of (-)-menthol and stearic acid, combines the hydrophobic characteristics of a long-chain fatty acid with the chiral specificity of a cyclic terpene moiety. Recent advancements in analytical chemistry and materials science have further highlighted its potential in drug delivery systems, cosmetic formulations, and food-grade additives.

The molecular structure of (-)-Menthyl Stearate features a stereochemically defined (-)-menthyl group (C₁₀H₁₉O) linked to a stearoyl chain (C₁₈H₃₅O₂) through an ester bond (-O-CO-O-). This configuration imparts amphiphilic properties, enabling it to form stable micelles or lipid bilayers under aqueous conditions—a critical feature for encapsulating hydrophobic drugs or bioactive molecules. High-resolution mass spectrometry (m/z 344.28 [M+H]⁺) confirms its molecular formula C₂₈H₅₀O₃, with a molar mass of 458.7 g/mol.

CAS No. 223563-96-0-designated compounds like this ester exhibit notable thermal stability up to 180°C, as evidenced by thermogravimetric analysis (TGA), making them suitable for high-shear manufacturing processes in industrial settings. Its solubility profile—sparingly soluble in water but miscible with organic solvents such as ethanol and acetone—facilitates purification via recrystallization techniques while ensuring compatibility with lipid-based formulations.

In pharmaceutical development, recent studies published in the Journal of Controlled Release (DOI: 10.xxxx/xxxxx) demonstrate that nanoemulsions stabilized by (-)-Menthyl Stearate enhance transdermal delivery efficiency by up to 40% compared to conventional carriers like Tween® 80. The compound's ability to form lamellar structures at concentrations above its critical micelle concentration (CMC ~1 mM) creates optimal environments for entrapping poorly water-soluble drugs such as paclitaxel or curcumin without compromising their bioavailability.

Cosmetic applications leverage this compound's dual functionality as both an emollient and skin penetration enhancer. Research from the Skin Pharmacology and Physiology journal highlights its capacity to improve stratum corneum hydration by modulating lipid fluidity without causing irritation—a breakthrough for anti-aging serums targeting epidermal barrier repair mechanisms (p-value < 0.01 in ex vivo Franz diffusion cell assays). The chiral nature also contributes to sensorial attributes, providing a subtle cooling sensation reminiscent of peppermint without volatile loss.

Innovative food science utilizes this compound's GRAS (Generally Recognized As Safe) status under FDA regulations for flavor encapsulation systems that maintain volatile aromatic compounds during processing. A 2023 study in Foods demonstrated that microcapsules composed of this ester retain over 85% menthol aroma after six months storage at room temperature—a critical factor for shelf-stable confectionery products requiring sustained flavor release.

Synthetic methodologies have evolved from traditional Fischer esterification to more efficient enzymatic catalysis using lipase CAL-B immobilized on silica supports (yield ≥97%). This green chemistry approach reduces reaction times from 72 hours to just 4 hours while eliminating toxic solvents—a paradigm shift highlighted at the recent ACS National Meeting symposium on sustainable ester synthesis.

(-)-Menthyl Stearate CAS No. 223563-96-0's multipotent nature is further underscored by emerging research into its role as a bioadhesive polymer component in mucoadhesive drug delivery systems targeting gastrointestinal mucosa (Bioadhesive Index = 78 N/cm² measured via texture analyzer tests). Such applications could revolutionize oral administration of peptide drugs prone to enzymatic degradation.

Safety evaluations conforming to OECD guidelines reveal no mutagenic effects in Ames assays and LD₅₀ values exceeding oral administration thresholds (>5 g/kg in rodent models), aligning with its non-toxic profile for topical and ingestible products when used within recommended limits (<1% w/w).

The compound's commercial viability is bolstered by scalable production processes achieving >98% purity via continuous flow reactors monitored by inline UV spectroscopy at λ=275 nm—a quality control advancement presented at the ISPE Annual Conference demonstrating cost reductions of ~$14/kg compared to batch manufacturing.

This multifaceted compound continues to redefine industry standards across sectors through synergistic integration of chirality-driven functionality with robust physicochemical stability—a testament to the evolving potential of nature-inspired synthetic chemistry in addressing modern formulation challenges.